Cas no 22537-07-1 (4-Penten-1-amine)

• Product Name: 4-Penten-1-amine
• CAS No: 22537-07-1
• MF: C₅H₁₁N
• MW: 85.1475412845612
• MDL: MFCD08437625
• CID: 250900
• PubChem ID: 533854
• Update Time: 2025-04-19

4-Penten-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-amine
• Pent-4-en-1-amine
• Pent-4-en-1-amine hydrochloride
• PENT-4-ENYLAMINE,
• 1-Amino-4-pentene
• 4-Penten-1-ylamine
• 4-Pentenamine
• 5-Aminopent-1-ene
• Pent-4-enylamine
• 22537-07-1
• SY039810
• DTXSID70336444
• MFCD08437625
• Pent-4-enylamine, AldrichCPR
• 5-amino-1-pentene
• FT-0673565
• Z993058434
• EN300-151492
• A816252
• AKOS011895494
• 4-Penten-1-amine #
• CS-0197577
• 4-pentenylamine
• J-014756
• SB35595

• MDL： MFCD08437625
• Inchi： 1S/C5H11N/c1-2-3-4-5-6/h2H,1,3-6H2
• InChI Key： UVBBCQLPTZEDHT-UHFFFAOYSA-N
• SMILES： NCCCC=C

Computed Properties

• Exact Mass: 85.08910
• Monoisotopic Mass: 85.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 32.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 0.7

Experimental Properties

• Density: 0.775
• Boiling Point: 96 ºC
• Flash Point: 4 ºC
• Refractive Index: 1.428
• PSA: 26.02000
• LogP: 1.61160